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Compound of Interest

Compound Name: (1-Methylcyclohexyl)methanol

Cat. No.: B014665

An In-Depth Technical Guide to (1-Methylcyclohexyl)methanol for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of (1-Methylcyclohexyl)methanol, a
key chemical intermediate. Aimed at researchers, scientists, and professionals in drug
development, this document details its chemical properties, synthesis, and potential
applications, with a focus on structured data presentation and detailed experimental protocols.

Core Chemical Data

(1-Methylcyclohexyl)methanol is a cyclic alcohol with a molecular formula of C8H160[1][2]
[3]. Its chemical structure consists of a cyclohexane ring substituted with a methyl group and a
hydroxymethyl group on the same carbon atom. This structure gives it distinct physical and
chemical properties relevant to its use in organic synthesis.

Property Value Source
Molecular Formula C8H160 [1][2][3]
Molecular Weight 128.21 g/mol [1114]
CAS Number 14064-13-2 [3][4][5]
Physical State Liquid [4]
IUPAC Name (1-methylcyclohexyl)methanol [1]
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Spectroscopic and Physicochemical Properties

Spectroscopic data is crucial for the identification and characterization of (1-
Methylcyclohexyl)methanol. The predicted *H NMR and characteristic IR absorptions are
summarized below.

Predicted Chemical Shift

Spectroscopic Data (6, ppm) | Wavenumber Key Features
(cm™)

1H NMR

Cyclohexane Ring (-CHz-)s 1.2 - 1.6 (Multiplet) 10H

Methyl (-CH3) 0.9 - 1.1 (Singlet) 3H

Methylene (-CH20H) 3.3 - 3.5 (Singlet) 2H

Hydroxyl (-OH) Variable (Broad Singlet) 1H

IR Spectroscopy

Confirms the presence of a
O-H Stretch ~3300 cm™1 (Strong, Broad)
hydroxyl group.

C-O Stretch ~1040 cm~1 (Strong) Indicative of a primary alcohol.

Synthesis of (1-Methylcyclohexyl)methanol

The synthesis of (1-Methylcyclohexyl)methanol can be achieved through various routes. A
common and industrially relevant method is the hydroformylation of 1-methylcyclohexene,
followed by the reduction of the resulting aldehyde. This two-step process can achieve high
yields and purity[4].

Experimental Protocol: Synthesis via Hydroformylation
and Reduction

This protocol outlines a general procedure for the synthesis of (1-Methylcyclohexyl)methanol
from 1-methylcyclohexene.
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Step 1: Hydroformylation of 1-Methylcyclohexene

o Catalyst Preparation: In a high-pressure reactor, a rhodium-based catalyst (e.g., a rhodium-
phosphine complex) is dissolved in an appropriate solvent under an inert atmosphere.

e Reaction Setup: The reactor is charged with 1-methylcyclohexene and the catalyst solution.

o Hydroformylation: The reactor is pressurized with a mixture of carbon monoxide (CO) and
hydrogen (Hz) (syngas). The reaction is heated to a specific temperature and maintained for
several hours while monitoring the pressure and gas uptake.

o Work-up: After the reaction is complete, the reactor is cooled, and the pressure is released.
The resulting mixture, containing (1-methylcyclohexyl)carbaldehyde, is then carried forward
to the next step.

Step 2: Reduction of (1-Methylcyclohexyl)carbaldehyde

e Reduction: The crude aldehyde from the previous step is dissolved in a suitable solvent (e.g.,
methanol or ethanol). A reducing agent, such as sodium borohydride (NaBHa4), is added
portion-wise at a controlled temperature (e.g., 0-25 °C).

» Quenching: After the reduction is complete, the reaction is carefully quenched with water or a
dilute acid.

» Extraction: The product, (1-Methylcyclohexyl)methanol, is extracted from the aqueous
layer using an organic solvent (e.g., diethyl ether or ethyl acetate).

 Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSOa),
filtered, and the solvent is removed under reduced pressure. The crude product can be
further purified by distillation to yield pure (1-Methylcyclohexyl)methanol.

CO, H2, Rh catalyst NaBH4

1-Methylcyclohexene (Hydroformylation) =Ql-MethyIcyclohexyl)carbaldehyde)m (1-Methylcyclohexyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (1-Methylcyclohexyl)methanol | CBH160 | CID 1501840 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. PubChemLite - (1-methylcyclohexyl)methanol (C8H160) [pubchemlite.lcsb.uni.lu]

» 3. hoffmanchemicals.com [hoffmanchemicals.com]

e 4. (1-Methylcyclohexyl)methanol|High-Purity|For Research [benchchem.com]

e 5.14064-13-2 Cas No. | (1-Methylcyclohexyl)methanol | Apollo [store.apolloscientific.co.uk]

 To cite this document: BenchChem. [Molecular formula and weight of (1-
Methylcyclohexyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014665#molecular-formula-and-weight-of-1-
methylcyclohexyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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